1-(5-Bromo-3-phenoxypyridin-2-yl)thiourea

• Molecular Formula: C12H10BrN3OS
• Molecular Weight: 324.20 g/mol
• IUPAC Name: (5-bromo-3-phenoxypyridin-2-yl)thiourea
• InChI: InChI=1S/C12H10BrN3OS/c13-8-6-10(11(15-7-8)16-12(14)18)17-9-4-2-1-3-5-9/h1-7H,(H3,14,15,16,18)
• InChI Key: BMPNDQIDZCCNTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(N=CC(=C2)Br)NC(=S)N

Description

1-(5-Bromo-3-phenoxypyridin-2-yl)thiourea is a useful research compound. Its molecular formula is C12H10BrN3OS and its molecular weight is 324.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 2 L flask was charged with 1-benzoyl-3-(5-bromo-3-phenoxypyridin-2-yl)thiourea (94.3 g, 220 mmol) and THF (900 mL). 2M NaOH (330 mL, 660 mmol) was added and the reaction was heated at reflux overnight. The reaction was cooled to ambient temperature and 300 mL water was added slowly and then the THF was removed in vacuo to afford an aqueous slurry which was filtered, washed with water and dried to give 1-(5-bromo-3-phenoxypyridin-2-yl)thiourea (66.35 g, 93% yield) as a light tan solid.